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Compound of Interest

Compound Name: Stilbazo

Cat. No.: B1143335

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stilbazo, also known as Stilbene-4,4'-bis[(1-az0)-3,4-dihydroxybenzene]-2,2'-disulfonic Acid
Diammonium Salt, is a chromogenic reagent used for the spectrophotometric determination of
aluminum. In the presence of aluminum ions, Stilbazo forms a stable, colored complex,
allowing for the quantitative analysis of aluminum in various samples. This method is valued for
its simplicity and sensitivity. The aluminum-Stilbazo complex exhibits maximum absorbance in
the range of 502-512 nm.[1]

Principle of the Method

The spectrophotometric determination of aluminum using Stilbazo is based on the formation of
a colored chelate complex between the aluminum ions (Al**) and the Stilbazo reagent in a
buffered aqueous solution. The intensity of the color produced is directly proportional to the
concentration of aluminum in the sample, which is quantified by measuring the absorbance at
the wavelength of maximum absorbance (Amax) of the complex.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the spectrophotometric
determination of aluminum with Stilbazo.
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Parameter Value Reference
Chemical Formula of Stilbazo C26H26N6010S2
Molecular Weight of Stilbazo 646.65 g/mol

Synonyms

Stilbene-4,4'-bis[(1-az0)-3,4-
dihydroxybenzene]-2,2'-
disulfonic Acid Diammonium
Salt

Wavelength of Maximum

Absorbance (Amax)

510 nm

[1]

Molar Absorptivity (€)

> 20,000 L-mol-t.cm™!

Reaction Time

20 minutes

[1]

Reaction Temperature

Room Temperature

[1]

Experimental Protocols
Reagent and Solution Preparation

Standard Aluminum Solution (e.g., 1000 mg/L): A commercially available certified standard
solution is recommended. Alternatively, dissolve a precisely weighed amount of high-purity
aluminum wire or foil in a minimal amount of concentrated hydrochloric acid and dilute with
deionized water to the desired volume.

Working Standard Aluminum Solutions: Prepare a series of working standard solutions by
appropriate dilution of the stock standard aluminum solution with deionized water. The
concentration range should be selected to bracket the expected concentration of aluminum
in the samples.

Stilbazo Test Solution:Detailed preparation instructions for a specific concentration are
pending further specific literature review. A typical starting point would be a 0.05% to 0.1%
(w/v) solution in deionized water.

Acetic Acid Buffer Solution (1 mol/L):Detailed preparation instructions are pending further
specific literature review. A common method involves dissolving the appropriate amounts of
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acetic acid and a corresponding acetate salt (e.g., sodium acetate) in deionized water and
adjusting the pH.

e Sodium Hydroxide Solution (1 mol/L): Dissolve 40.0 g of sodium hydroxide pellets in
deionized water and dilute to 1 L.

« Nitric Acid Solution (1 mol/L): Add 63.0 mL of concentrated nitric acid to deionized water and
dilute to 1 L.

Sample Preparation

For samples containing insoluble aluminum salts, solubilization is required.[1]

Accurately measure a known volume or weight of the homogenous sample.

» To solubilize insoluble aluminum salts, add a small volume of 1 mol/L sodium hydroxide
solution or 1 mol/L nitric acid solution.[1] The choice of acid or base will depend on the
sample matrix.

o Ensure complete dissolution of the aluminum.

o Accurately dilute the treated sample with deionized water to a concentration that falls within
the linear range of the calibration curve.[1]

Calibration Curve Procedure

o Pipette 1.0 mL of each working standard aluminum solution into a series of labeled test tubes
or volumetric flasks.

e Add 2.5 mL of deionized water to each tube.[1]

e Add 1.0 mL of 1 mol/L acetic acid buffer solution to each tube.[1]
e Add 0.5 mL of the Stilbazo test solution to each tube.[1]

¢ Mix the contents of each tube thoroughly.

 Allow the solutions to stand at room temperature for 20 minutes for color development.[1]
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e Using a spectrophotometer, measure the absorbance of each standard solution at 510 nm
against a reagent blank. The reagent blank is prepared by following the same procedure but
replacing the aluminum standard with 1.0 mL of deionized water.[1]

e Plot a calibration curve of absorbance versus the concentration of aluminum.

Sample Analysis Procedure

o Pipette 1.0 mL of the prepared sample dilution into a test tube.[1]

o Follow steps 2-6 of the Calibration Curve Procedure.

o Measure the absorbance of the sample solution at 510 nm against the reagent blank.[1]

o Determine the concentration of aluminum in the sample dilution from the calibration curve.[1]
o Calculate the aluminum content in the original sample by accounting for the dilution factor.[1]
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Caption: Workflow for aluminum determination.
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Logical Relationship of Method Components
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Caption: Principle of the Stilbazo method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1143335?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

